N-(3-ethylphenyl)-2-(2-oxo-5-(3-(p-tolyl)-1,2,4-oxadiazol-5-yl)pyridin-1(2H)-yl)acetamide

• IUPAC Name: N-(3-ethylphenyl)-2-[5-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-2-oxopyridin-1-yl]acetamide
• InChI: InChI=1S/C24H22N4O3/c1-3-17-5-4-6-20(13-17)25-21(29)15-28-14-19(11-12-22(28)30)24-26-23(27-31-24)18-9-7-16(2)8-10-18/h4-14H,3,15H2,1-2H3,(H,25,29)
• InChI Key: RDUVELVSHYXBCR-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=CC=C1)NC(=O)CN2C=C(C=CC2=O)C3=NC(=NO3)C4=CC=C(C=C4)C
• Molecular Formula: C24H22N4O3
• Molecular Weight: 414.5 g/mol
• CAS No.: 1251617-05-6

Description

N-(3-ethylphenyl)-2-(2-oxo-5-(3-(p-tolyl)-1,2,4-oxadiazol-5-yl)pyridin-1(2H)-yl)acetamide is a useful research compound. Its molecular formula is C24H22N4O3 and its molecular weight is 414.465. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Antimicrobial Activity

• A study by Desai and Vaja (2018) involved the synthesis of novel derivatives similar to the compound , demonstrating superior antimicrobial activity against various microbial strains (Desai & Vaja, 2018).

Biological Assessment of Heterocyclic Compounds

• Research by Karpina et al. (2019) on similar compounds showed a range of biological properties, highlighting the potential of these compounds in various biological applications (Karpina et al., 2019).

Synthesis and Pharmacological Evaluation

• A study by Faheem (2018) evaluated the pharmacological potential of 1,3,4-oxadiazole and pyrazole derivatives, including compounds structurally related to the target compound, for various pharmacological actions (Faheem, 2018).

Anticancer Properties

• Vinayak et al. (2014) synthesized derivatives with structures similar to the compound , exhibiting significant cytotoxicity on various human leukemic cell lines (Vinayak et al., 2014).

Antioxidant Activity

• A study by Chkirate et al. (2019) focused on pyrazole-acetamide derivatives, which are structurally related, showing significant antioxidant activity (Chkirate et al., 2019).

Learning and Memory Facilitation

• Li Ming-zhu (2012) explored the effects of ethyl 2-[1-(pyridin-2-yl)ethoxy]acetamides, with structural similarities, on learning and memory facilitation in mice (Li Ming-zhu, 2012).